75-16-1(Methylmagnesium Bromide),THF,M2237

Methylmagnesium Bromide Properties

Names and Identifiers

- BROMOMETHYLMAGNESIUM
- METHYLMAGNESIUM BROMIDE
- Methyl magnesium bromide(in ethyl ether)
- bromomethyl-magnesiu
- methyl-magnesiubromide(ethylethersolution)[qr]
- methylmagnesium bromide sol.
- METHYLMAGNESIUM BROMIDE, 1.0M SOLUTION I N BUTYL ETHER
- METHYLMAGNESIUM BROMIDE SOL., ~3 M IN DI ETHYL ETHER
- METHYLMAGNESIUM BROMIDE, 3.0M SOLUTION I N DIETHYL ETHER
- METHYLMAGNESIUM BROMIDE SOLUTION
- Methylmagnesium Bromide 1.0 M In Butyl Diglyme
- Methylmagnesium Bromide 1.0 M In n-Butyl Ether
- Methylmagnesium Bromide 1.0 M In Tetrahydrofuran
- Methylmagnesium Bromide 2.0 M In n-Butyl Ether
- Methylmagnesium Bromide 3.0 M In Diethyl Ether
- Methylmagnesium bromide, 1M solution in THF
- Methylmagnesium bromide, 3M solution in diethyl ethe
- METHYLMAGNESIUM BROMIDE, 3M IN ETHER
- magnesium,carbanide,bromide
- Methylmagnesium Bromide 2.0 M In Tetrahydrofuran
- METHYLMAGNESIUM BROMIDE, 1.4M SOLUTION I N TOLUENE
- TETRAHYDROFURAN(75:25)
- THF
- Toluene
- methylmagnesium-bromide
- UN1928
- J-802242
- MFCD00000041
- methymagnesiumbromide
- Methyl magnesium bromide, in ethyl ether
- magnesium;carbanide;bromide
- Methyl magnesium bromide, in ethyl ether [UN1928] [Dangerous when wet, Flammable liquid]
- MeMgBr
- bromide methyl magnesium
- DTXSID7052496
- AVFUHBJCUUTGCD-UHFFFAOYSA-M
- 22CW9773DF
- methyl-magnesium bromide
- methyhnagnesium bromide
- Methylmagnesium bromid
- methyl magnesiumbromide
- methymagnesium bromide
- Methyl magnesium bromide (1.4m in THF/Toluene )
- Methylmagnesium Bromide (12% in Tetrahydrofuran, ca. 1mol/L)
- Methylmagnesium bromide, 1.4M in THF / toluene (1:3)
- AMY39537
- Magnesium, bromomethyl-
- bromo(methyl)magnesium
- CH3MgBr
- HSDB 1163
- EINECS 200-844-1
- AKOS015902931
- 75-16-1
- SCHEMBL3668
- UNII-22CW9773DF
- M2237
- Methylmagnesium bromide, 3.2M (35wt% +/- 1wt%) in 2-methyltetrahydrofuran
- METHYL MAGNESIUM BROMIDE
- methylmagnesiumbromide
- Methylmagnesium bromide, 1.4M in THF / toluene (1:3)
- +Expand
- MDL： MFCD00000041
- InChIKey： AVFUHBJCUUTGCD-UHFFFAOYSA-M
- Inchi： InChI=1S/CH3.BrH.Mg/h1H3;1H;/q;;+1/p-1
- SMILES： [CH3].[Br-].[Mg+]

Computed Properties

Exact Mass: 117.92700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 117.926855
Heavy Atom Count: 3
Complexity: 4.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 1.42940
PSA: 0.00000
Water Partition Coefficient: Reacts with water.
Boiling Point: 78-80 °C/760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
Solubility: Reacts with water.
Color/Form: 1.0 M in dibutyl ether
Color/Form: solid
Solubility: React strongly with water to produce combustible gas
Sensitiveness: Air & Moisture Sensitive
Density: 0.856 g/mL at 25 °C

Methylmagnesium Bromide Security Information

Symbol: GHS02 GHS05
RTECS：OM3700000
WGK Germany：2
Safety Term：4.3
Safety Instruction： S9-S16-S26-S45-S61-S36/37/39-S62-S43-S36/37
Packing Group：I
Packing Group：I
Risk Phrases：R11; R14/15; R19; R34
Hazard Level：4.3
Dangerous goods sign： F C
Hazardous Material transportation number：UN 3399 4.3/PG 1
Hazard Statement： H225,H261,H314
Warning Statement： P210,P231+P232,P280,P305+P351+P338,P310,P422
Prompt：dangerous
Storage Condition：Storage temperature 2-8 ℃, argon filled storage
PackingGroup：I
Risk Phrases： 10-14/15-34-37-52/53
Signal Word：Danger
TSCA：Yes
HazardClass：4.3
FLUKA BRAND F CODES：1-3-10

Methylmagnesium Bromide Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Methylmagnesium Bromide Related Literature

1. Asymmetric synthesis in the nickel-complex-catalysed formation of olefins from allyl alcohols and Grignard reagents

Marc Chérest,Hugh Felkin,J. David Umpleby,Stephen G. Davies J. Chem. Soc. Chem. Commun. 1981 681
2. Some alkylmagnesium alkoxides and reaction products from Grignard reagents and carbonyl compounds

G. E. Coates,J. A. Heslop,M. E. Redwood,D. Ridley J. Chem. Soc. A 1968 1118
3. A synthesis of conjugated dienes from aromatic, five-membered heterocycles

Ernest Wenkert,Michael H. Leftin,Enrique L. Michelotti J. Chem. Soc. Chem. Commun. 1984 617
4. Stereochemistry of addition to the carbonyl group. Part 17. Study of the factors affecting asymmetric induction in condensation reactions of methyl- and phenyl-magnesium bromide with chiral carbonyl compounds

Odon Arjona,Rafael Pérez-Ossorio,Alfredo Pérez-Rubalcaba,Maria L. Quiroga J. Chem. Soc. Perkin Trans. 2 1981 597
5. 710. Partial asymmetric synthesis with keto-esters. Part II

Doreen M. Bovey,E. E. Turner J. Chem. Soc. 1951 3223
6. On the reaction of methylmagnesium bromide with benzophenone: the effect of magnesium metal purity on kinetic data

E. C. Ashby,Frank W. Walker,H. M. Neumann J. Chem. Soc. D 1970 330
7. Organic synthesis with the most abundant transition metal–iron: from rust to multitasking catalysts

Sujoy Rana,Jyoti Prasad Biswas,Sabarni Paul,Aniruddha Paik,Debabrata Maiti Chem. Soc. Rev. 2021 50 243
8. Successive addition of two different Grignard reagents to nitriles: access to α,α-disubstituted propargylamine derivatives

Julien Caillé,Fatma Boukattaya,Fabien Boeda,Morwenna S. M. Pearson-Long,Houcine Ammar,Philippe Bertus Org. Biomol. Chem. 2018 16 1519
9. Recent advances in iron-catalysed cross coupling reactions and their mechanistic underpinning

T. L. Mako,J. A. Byers Inorg. Chem. Front. 2016 3 766
10. The stereochemistry of the reaction of Grignard and lithium reagents with phenyl- and methyl-propiolic acids

J. Klein,N. Aminadav J. Chem. Soc. C 1970 1380

Related Categories

Other Chemical Reagents Organic Metal Reagents

Cas no 75-16-1 (Methylmagnesium Bromide)

Methylmagnesium Bromide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methylmagnesium Bromide Security Information

Methylmagnesium Bromide Customs Data

China Customs Code:

Overview:

Summary:

Methylmagnesium Bromide Related Literature

Related Categories

75-16-1 (Methylmagnesium Bromide) Related Products